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Compound of Interest

Compound Name: ganoderic acid S

Cat. No.: B103741 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ganoderic acid S, a member of the highly oxygenated lanostane-type triterpenoid family, is a

bioactive compound isolated from the medicinal mushroom Ganoderma lucidum. This technical

guide provides an in-depth overview of the physical and chemical properties of ganoderic acid
S, alongside a detailed exploration of its biological activities and mechanisms of action. The

information presented herein is intended to support research and development efforts in the

fields of pharmacology and drug discovery.

Physicochemical Properties of Ganoderic Acid S
Ganoderic acid S is a triterpenoid characterized by a lanostane skeleton. While specific

experimental data for some physical properties are not widely published, its fundamental

chemical characteristics have been established.

Table 1: Physical and Chemical Properties of Ganoderic Acid S
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Property Value Source(s)

Molecular Formula C₃₀H₄₄O₃ [1][2]

Molecular Weight 452.7 g/mol [1][2]

Appearance Powder

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

CAS Number 104759-35-5

Melting Point
Not reported in the reviewed

literature.

Spectral Data:

While detailed spectral data (¹H NMR, ¹³C NMR, IR, UV-Vis) for ganoderic acid S are not

readily available in the public domain, its structure has been confirmed using these techniques.

Mass spectrometry data for ganoderic acids, in general, show characteristic fragmentation

patterns, including the loss of a water molecule and cleavage of the side chain.

Biological Activity and Mechanisms of Action
Ganoderic acid S has demonstrated significant anti-cancer properties, primarily through the

induction of apoptosis and cell cycle arrest in cancer cells.

Induction of Apoptosis in HeLa Cells
Ganoderic acid S is a potent inducer of apoptosis in human cervical carcinoma (HeLa) cells

via a mitochondria-mediated pathway.[3] This intrinsic apoptotic pathway is a key mechanism

for its cytotoxic effects.

The signaling cascade is initiated by a decrease in the mitochondrial membrane potential,

which leads to the release of cytochrome c from the mitochondria into the cytosol.[3] Cytosolic

cytochrome c then triggers the activation of caspase-9, an initiator caspase, which in turn

activates caspase-3, an executioner caspase.[3] The activation of this caspase cascade
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ultimately leads to the cleavage of cellular proteins and programmed cell death.[3] The pro-

apoptotic protein Bax is upregulated, while the anti-apoptotic protein Bcl-2 is downregulated,

further promoting apoptosis.[3]
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Mitochondria-Mediated Apoptosis Induced by Ganoderic Acid S in HeLa Cells

Ganoderic Acid S

Mitochondria

Induces stress Bax (Pro-apoptotic)
Upregulation

Bcl-2 (Anti-apoptotic)
Downregulation

Decreased Mitochondrial
Membrane Potential

Cytochrome c
(Mitochondria)

Cytochrome c
(Cytosol)

Release

Caspase-9
(Initiator)

Activates

Caspase-3
(Executioner)

Activates

Apoptosis

Executes

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Cycle Arrest Induced by Ganoderic Acid S
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HSCCC Purification Workflow for Ganoderic Acid S
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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